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Compound of Interest

Compound Name: sec-Butyl acrylate

Cat. No.: B146066

Technical Support Center: sec-Butyl Acrylate Safety

This guide provides essential safety information for researchers, scientists, and drug
development professionals working with sec-Butyl acrylate, focusing on its flammability and
reactivity hazards.

Flammability and Reactivity Data

sec-Butyl acrylate is a flammable liquid and vapor that can undergo hazardous
polymerization.[1][2] Understanding its physical properties is critical for safe handling.

Property Value

Flash Point 29°C to 41°C (84.2°F to 105.8°F)[3][4]
Autoignition Temperature 267°C to 292°C (513°F to 558°F)[3][4][5]
Lower Explosive Limit (LEL) 1.3% to 1.5% by volume in air[3][4][5][6][7]
Upper Explosive Limit (UEL) 9.4% to 9.9% by volume in air[3][4][5][6][7]
Vapor Density 4.42 (Heavier than air)[6]

Clear, colorless liquid with a sharp, fruity odor[6]

[8]

Appearance

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b146066?utm_src=pdf-interest
https://www.benchchem.com/product/b146066?utm_src=pdf-body
https://www.benchchem.com/product/b146066?utm_src=pdf-body
https://www.benchchem.com/product/b146066?utm_src=pdf-body
https://my.chemius.net/p/5e9PPK/en/gh/en
https://www.fishersci.com/store/msds?partNumber=AC215860100&productDescription=BUTYL+ACRYLATE+STABILIZ+10LTB&vendorId=VN00032119&countryCode=US&language=en
https://sasoltechdata.com/MSDS/BUTYLACRYLATE.pdf
https://www.oxfordlabfinechem.com/msds/BUTYL%20ACRYLATE%20(Monomer)%20(For%20Synthesis).pdf
https://sasoltechdata.com/MSDS/BUTYLACRYLATE.pdf
https://www.oxfordlabfinechem.com/msds/BUTYL%20ACRYLATE%20(Monomer)%20(For%20Synthesis).pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0400
https://sasoltechdata.com/MSDS/BUTYLACRYLATE.pdf
https://www.oxfordlabfinechem.com/msds/BUTYL%20ACRYLATE%20(Monomer)%20(For%20Synthesis).pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0400
https://cameochemicals.noaa.gov/chemical/2674
https://data.ntsb.gov/Docket/Document/docBLOB?ID=15618006&FileExtension=pdf&FileName=Group%20D%20-%20Exhibit%2020%20-%20Butyl%20Acrylate%20SDS-Rel.pdf
https://sasoltechdata.com/MSDS/BUTYLACRYLATE.pdf
https://www.oxfordlabfinechem.com/msds/BUTYL%20ACRYLATE%20(Monomer)%20(For%20Synthesis).pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0400
https://cameochemicals.noaa.gov/chemical/2674
https://data.ntsb.gov/Docket/Document/docBLOB?ID=15618006&FileExtension=pdf&FileName=Group%20D%20-%20Exhibit%2020%20-%20Butyl%20Acrylate%20SDS-Rel.pdf
https://cameochemicals.noaa.gov/chemical/2674
https://cameochemicals.noaa.gov/chemical/2674
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Frequently Asked Questions (FAQs) &
Troubleshooting

This section addresses common issues and questions that may arise during experimentation
with sec-Butyl acrylate.

Question: What are the primary hazards of working with sec-Butyl acrylate?

Answer: The primary hazards are its flammability and its potential for uncontrolled, violent
polymerization.[9][10] Vapors are heavier than air and can travel to an ignition source and flash
back.[10] The substance can polymerize explosively when heated, exposed to light, or if the
stabilizing inhibitor is depleted.[5][6][9]

Question: What are the signs of hazardous polymerization?

Answer: Signs of hazardous polymerization include a noticeable increase in temperature, a
change in viscosity (thickening), or the presence of a solid mass. If polymerization begins in a
closed container, it can generate gases that may cause the container to rupture violently.[9]

Question: My container of sec-Butyl acrylate feels warm. What should | do?

Answer: A warm container is a critical sign of potential runaway polymerization. Immediately
evacuate the area and notify safety personnel. If it can be done safely from a distance, cool the
container with a water spray.[10][11] Fight advanced fires from a protected location, as heated
containers can explode.[11]

Question: What materials are incompatible with sec-Butyl acrylate?

Answer: Avoid contact with strong oxidizing agents (like peroxides, nitrates, and perchlorates),
strong acids, strong bases, and radical initiators.[2][6][10] Contact with these materials can
trigger a hazardous reaction, including violent polymerization and fire.[6][10]

Question: The inhibitor level in my sec-Butyl acrylate is low. Is it still safe to use?

Answer: No. The inhibitor (often Monomethyl Ether of Hydroquinone - MEHQ) is crucial for
preventing spontaneous polymerization.[4][8] If the inhibitor is depleted, the risk of a hazardous
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reaction increases significantly.[2][11] Contaminated monomer may be unstable; an additional
inhibitor may need to be added.[11]

Question: How should | store sec-Butyl acrylate to ensure stability?

Answer: Store in a cool, dry, well-ventilated area away from heat, direct sunlight, and ignition
sources.[12][13] The stabilizer is only effective in the presence of oxygen, so containers should
never be stored under an inert gas atmosphere.[9] Maintain a vapor space with 5% to 21%
oxygen (air) in the container.[11][14]

Experimental Protocols

Adherence to strict protocols is mandatory when handling sec-Butyl acrylate.

Standard Handling and Personal Protective Equipment
(PPE)

o Ventilation: Always handle sec-Butyl acrylate in a chemical fume hood or a well-ventilated
area to keep vapor concentrations below exposure limits.[13] Use explosion-proof ventilation
systems.[11][14]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot
surfaces, and static discharge.[6][12]

e Grounding: Ground and bond all containers and transfer equipment to prevent the buildup of
static electricity.[6][7] Use non-sparking tools for all operations.[12]

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear chemical safety goggles or a face shield.[2][3]

[e]

Hand Protection: Use chemical-resistant gloves (e.g., butyl-rubber).[11] Immediately
replace gloves if they show signs of degradation.[11]

[e]

Body Protection: Wear a lab coat, and consider a chemically resistant apron or impervious
clothing for larger quantities.[11][14]
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o Respiratory Protection: If ventilation is inadequate or for emergency situations, use a
NIOSH-approved respirator.[10]

Emergency Procedures: Spills and Fires

o Small Spill Response:

[e]

Evacuate non-essential personnel and eliminate all ignition sources.[10]

o

Absorb the spill with a non-combustible material like dry earth, sand, or vermiculite.[6][10]
Do not use combustible absorbents.

o

Using non-sparking tools, collect the absorbed material and place it in a sealed, labeled
container for hazardous waste disposal.[6][12]

o

Ventilate the area and wash the spill site after cleanup is complete.[10]

e Large Spill Response:

[¢]

Isolate the spill area for at least 50 meters (150 feet) in all directions.[6]

[e]

Consider an initial downwind evacuation for at least 300 meters (1000 feet).[6]

o

Dike the spill far ahead of the liquid to prevent it from entering waterways or sewers.[12]

[¢]

A vapor-suppressing foam may be used to reduce vapors.[6][12]
o Fire Response:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant
foam, or a water spray.[1][3][15]

o Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and
spread the fire.[1][7]

o Firefighting Actions: For large fires, use a water spray or fog; use of water may be
inefficient.[6] If possible and safe, move undamaged containers from the fire area.[6] Cool
fire-exposed containers with flooding quantities of water from a distance to prevent them
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from exploding.[7][8] Vapors may be uninhibited and polymerize in vents, causing
blockage.[5]

Visual Workflow and Logic Diagrams

The following diagrams illustrate key decision-making processes for handling sec-Butyl
acrylate safely.
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IMMEDIATE DANGER
Activate Alarm & Evacuate Area

A

Notify Safety Officer
and Emergency Response

Use Water Spray/Fog Isolate Area & Prevent Entry
to Cool Container Walls Monitor from a Safe Distance

Await HazMat Team

Continue Monitoring
Prepare for Stabilizer Addition
(if deemed safe by expert)

Condition Stabilized
Investigate Cause

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

sec-Butyl Acrylate Fire Detected

Is the Fire Small
and Contained?

No

Yes

Use CO2, Dry Chemical,
or Alcohol-Resistant Foam

Use Alcohol-Resistant Foam
or Water Spray/Fog

Activate Alarm & Evacuate Area

Call Emergency Services

Are Containers
Exposed to Heat?

Cool Containers with Water Spray
from a Protected Location

Fire Extinguished or
Scene Secured for Professionals

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b146066?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mobile [my.chemius.net]
. fishersci.com [fishersci.com]
. sasoltechdata.com [sasoltechdata.com]

. oxfordlabfinechem.com [oxfordlabfinechem.com]

2
3
4
5. ICSC 0400 - BUTYL ACRYLATE [chemicalsafety.ilo.org]
6. BUTYL ACRYLATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
7. data.ntsb.gov [data.ntsb.gov]

8. Butyl Acrylate | C7H1202 | CID 8846 - PubChem [pubchem.ncbi.nim.nih.gov]
9. download.basf.com [download.basf.com]

10. nj.gov [nj.gov]

11. tasnee.com [tasnee.com]

12. bharatpetroleum.in [bharatpetroleum.in]

13. Understanding Butyl Acrylate: production, applications, and storage - Tzgroup
[tzgroupusa.com]

14. tasnee.com [tasnee.com]
15. cpachem.com [cpachem.com]

To cite this document: BenchChem. [dealing with sec-Butyl acrylate's flammability and
reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146066#dealing-with-sec-butyl-acrylate-s-
flammability-and-reactivity]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b146066?utm_src=pdf-custom-synthesis
https://my.chemius.net/p/5e9PPK/en/gh/en
https://www.fishersci.com/store/msds?partNumber=AC215860100&productDescription=BUTYL+ACRYLATE+STABILIZ+10LTB&vendorId=VN00032119&countryCode=US&language=en
https://sasoltechdata.com/MSDS/BUTYLACRYLATE.pdf
https://www.oxfordlabfinechem.com/msds/BUTYL%20ACRYLATE%20(Monomer)%20(For%20Synthesis).pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0400
https://cameochemicals.noaa.gov/chemical/2674
https://data.ntsb.gov/Docket/Document/docBLOB?ID=15618006&FileExtension=pdf&FileName=Group%20D%20-%20Exhibit%2020%20-%20Butyl%20Acrylate%20SDS-Rel.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Acrylate
https://download.basf.com/p1/000000000030041258_SDS_GEN_00/en_UN/BUTYL_ACRYLATE_30041258_SDS_GEN_00_en_6-0.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0278.pdf
https://www.tasnee.com/media/u2ubr1rz/sds-ba.pdf
https://www.bharatpetroleum.in/images/files/02%20-%20bpcl%20-%20butyl%20acrylate%20msds.pdf
https://tzgroupusa.com/blog/understanding-butyl-acrylate-production-applications-and-storage/
https://tzgroupusa.com/blog/understanding-butyl-acrylate-production-applications-and-storage/
https://www.tasnee.com/media/t31h3oqh/butyl-acrylate-sds.pdf
https://www.cpachem.com/msds?num=SB49414&dnl=sd_-_sec-Butyl_acrylate_%5BCAS_2998-08-5%5D_%28SB49414%29_%28EU%29.pdf
https://www.benchchem.com/product/b146066#dealing-with-sec-butyl-acrylate-s-flammability-and-reactivity
https://www.benchchem.com/product/b146066#dealing-with-sec-butyl-acrylate-s-flammability-and-reactivity
https://www.benchchem.com/product/b146066#dealing-with-sec-butyl-acrylate-s-flammability-and-reactivity
https://www.benchchem.com/product/b146066#dealing-with-sec-butyl-acrylate-s-flammability-and-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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